Cas no 61759-46-4 (Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-)
61759-46-4 structure
Product Name:Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
CAS No:61759-46-4
MF:C12H20O3
MW:212.285404205322
CID:467224
PubChem ID:12339706
Update Time:2025-04-19
Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
- 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]cyclohexan-1-one
- 61759-46-4
- DTXSID10491804
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- Inchi: 1S/C12H20O3/c1-12(14-8-9-15-12)7-6-10-4-2-3-5-11(10)13/h10H,2-9H2,1H3
- InChI Key: UZISAHVPHOLMTK-UHFFFAOYSA-N
- SMILES: O1CCOC1(C)CCC1C(CCCC1)=O
Computed Properties
- Exact Mass: 212.1413
- Monoisotopic Mass: 212.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
61759-46-4 (Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-) Related Products
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